Cas no 61959-58-8 (Benzo[f]pyrimido[5,4-h]quinazoline)

• Product Name: Benzo[f]pyrimido[5,4-h]quinazoline
• CAS No: 61959-58-8
• MF: C₁₄H₈N₄
• MW: 232.240121841431
• CID: 462338
• PubChem ID: 12324576
• Update Time: 2025-04-19

Benzo[f]pyrimido[5,4-h]quinazoline Chemical and Physical Properties

Names and Identifiers

• Benzo[f]pyrimido[5,4-h]quinazoline
• DTXSID60489190
• 61959-58-8

• Inchi： 1S/C14H8N4/c1-2-4-10-9(3-1)11-5-15-7-17-13(11)14-12(10)6-16-8-18-14/h1-8H
• InChI Key： UTHHDULBCRLACV-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=1C1C(=CN=CN=1)C1C=CC=CC=12

Computed Properties

• Exact Mass: 232.07504
• Monoisotopic Mass: 232.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56